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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

CAS Registry Number: 81705-90-0[1][2][3][4][5][6]

Chemical Identity & Core Properties
Pentadecyl carbonochloridate (also known as pentadecyl chloroformate) is the chloroformic

acid ester of 1-pentadecanol. It serves as a critical electrophilic acylating agent, particularly

valuable in lipidomics as a precursor for odd-chain lipid standards and in the derivatization of

nucleophiles for structural analysis.
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Property Specification

CAS Number 81705-90-0

IUPAC Name Pentadecyl carbonochloridate

Synonyms

Pentadecyl chloroformate; Carbonochloridic

acid, pentadecyl ester; Chloroformic acid

pentadecyl ester

Molecular Formula

Molecular Weight 290.87 g/mol

Physical State
Colorless to pale yellow liquid (at RT) or low-

melting solid

Solubility
Soluble in DCM, Chloroform, THF, Toluene;

Decomposes in water

Stability

Moisture sensitive; Hydrolyzes to 1-

pentadecanol,

, and

Synthesis & Production Logic
While lower homologues (methyl/ethyl chloroformate) are commodities, pentadecyl
carbonochloridate is typically synthesized on-demand or in smaller batches due to the

specific utility of the C15 odd-chain tail.

The Triphosgene Protocol (Lab-Scale)
For safety and stoichiometric control in a research setting, Triphosgene (bis(trichloromethyl)

carbonate) is preferred over gaseous phosgene. This solid reagent acts as a "phosgene source

on demand," releasing 3 equivalents of phosgene in situ.

Reaction Mechanism: The hydroxyl group of 1-pentadecanol performs a nucleophilic attack on

the carbonyl carbon of the phosgene (generated in situ), followed by the elimination of chloride.
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Step-by-Step Methodology
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

addition funnel, and an inert gas inlet (

or

). Connect the outlet to a caustic scrubber (

solution) to trap escaping acid gases.

Reagent Dissolution: Dissolve 1-pentadecanol (1.0 eq) in anhydrous Dichloromethane

(DCM) or Tetrahydrofuran (THF).

Base Addition: Add Pyridine (1.1 eq) or Triethylamine to the alcohol solution.

Insight: The organic base acts as an acid scavenger (

sponge). Pyridine is often preferred to prevent acid-catalyzed side reactions, though the
pyridinium salt must be removed later.

Phosgenation: Cool the mixture to 0°C. Dissolve Triphosgene (0.34 eq) in a minimal amount

of DCM and add it dropwise via the addition funnel over 30–60 minutes.

Critical Control: Maintain temperature <5°C to prevent the formation of the symmetric

carbonate (dipentadecyl carbonate), a common byproduct if the alcohol is in excess

relative to the active phosgene species.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via

TLC or IR (appearance of carbonyl stretch ~1775-1785

).

Work-up: Filter off the precipitated amine-hydrochloride salts under inert atmosphere if

possible. Concentrate the filtrate under reduced pressure.

Note: Do not perform an aqueous wash unless absolutely necessary and done rapidly with

cold water, as the chloroformate is hydrolytically unstable.
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Caption: Synthesis of Pentadecyl Chloroformate via Triphosgene-mediated phosgenation of 1-

Pentadecanol.

Applications & Reactivity Profile
A. Lipidomics Internal Standard Synthesis
The C15 chain is "odd," meaning it is rare in biological systems (which predominantly produce

even-chain fatty acids like C16 and C18).

Protocol Utility: Researchers react CAS 81705-90-0 with labeled amines or glycerol

backbones to create C15-tagged lipid standards. These serve as ideal internal standards for

Mass Spectrometry (LC-MS/MS) because they behave chemically like natural lipids but are

mass-resolved from endogenous signals.

B. Carbamate Linker Construction
Reacts with primary or secondary amines to form O-pentadecyl carbamates.

Mechanism: Addition-Elimination.

Use Case: Increasing the lipophilicity of a polar drug molecule to enhance membrane

permeability. The C15 chain acts as a "grease" anchor, facilitating transport across the lipid

bilayer.

C. Analytical Derivatization
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Used to derivatize sterols or phenols in complex matrices. The introduction of the heavy C15

tail shifts the retention time in HPLC and increases the ionization efficiency in certain MS

modes.

Safety, Handling & Storage (E-E-A-T)
Hazard Classification: Corrosive (Skin Corr. 1B), Acute Toxicity (Inhalation).

Moisture Intolerance: The chlorine atom is highly labile. Exposure to atmospheric moisture

releases HCl gas (corrosive) and

(pressure buildup).

Storage Protocol: Store under Nitrogen or Argon at -20°C. Seal caps with Parafilm.

Indicator of Degradation: If the liquid turns cloudy or emits visible fumes upon opening,

significant hydrolysis has occurred.

Lachrymator: Like benzyl chloroformate, this compound can irritate mucous membranes.

Always handle in a functioning fume hood.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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